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Compound of Interest

Compound Name: Glutarimide, N,3,3-trimethyl-

CAS No.: 25115-67-7

Cat. No.: B12007045

Get Quote

Part 1: Executive Summary (Immediate Action Card)
Compound: Glutarimide, N,3,3-trimethyl- (Also known as 1,3,3-trimethylpiperidine-2,6-dione)

CAS: 3563-58-4 (Analogous to 3,3-Dimethylglutarimide CAS 1123-40-6) Hazard Class: Irritant

(Skin/Eye/Respiratory), Acute Toxicity (Oral).[1]

Core Directive: This compound is a stable cyclic imide. Do not discharge into municipal water

systems. The primary disposal method is high-temperature incineration via a licensed

hazardous waste contractor.

IMMEDIATE DO's IMMEDIATE DON'Ts

Segregate from strong oxidizers and strong

bases.[1]

DO NOT pour down the sink (persistent

organic).

Label clearly as "Non-Halogenated Organic

Waste" (unless mixed with halogens).[1]

DO NOT mix with nitric acid or perchlorates

(potential for violent reaction).[1]

Dissolve trace residues in combustible solvent

(e.g., acetone) for incineration.

DO NOT dispose of in general trash (bioactive

structural analog).[1]
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Part 2: Chemical Profile & Hazard Identification[2][3]
To dispose of a chemical safely, you must understand its stability and reactivity. N,3,3-

trimethylglutarimide is a structural analog of several CNS-active drugs (e.g., bemegride

derivatives).[1]

2.1 Physicochemical Properties Relevant to Disposal
The N-methylation of the glutarimide ring increases lipophilicity compared to its parent

compound (3,3-dimethylglutarimide), altering its mobility in waste streams.[1]

Property Value / Characteristic Disposal Implication

Physical State
Crystalline Solid or Viscous Oil

(purity dependent)

Solids must be dissolved or

containerized; do not flush.[1]

Solubility
Moderate (Water); High

(Organic Solvents)

Pre-dissolve in

acetone/ethanol for liquid

waste streams to prevent drain

clogging or precipitation.[1]

Stability
Hydrolytically stable at neutral

pH

Will not degrade quickly in

wastewater; requires thermal

destruction.[1]

Flash Point >100°C (Estimated)

Classified as "Combustible"

rather than "Flammable" for

transport, but burns in

incinerators.[1]

2.2 Hazard Statements (GHS)
Based on structural analogs (CAS 1123-40-6):

H302: Harmful if swallowed.[2][3][4]

H315: Causes skin irritation.[3][5][6]

H319: Causes serious eye irritation.[4][6][7]
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H335: May cause respiratory irritation.[2][6]

Part 3: Pre-Disposal Stabilization & Handling
The Scientist's Rationale: Glutarimides are weak acids (though N-methylation removes the

acidic proton on the nitrogen, the ring remains susceptible to nucleophilic attack). The primary

risk during consolidation is accidental ring-opening hydrolysis which can generate heat if mixed

with strong bases, or reaction with oxidizers.[1]

3.1 Waste Stream Segregation
Solid Waste: Pure compound, contaminated gloves, weighing boats.

Action: Double-bag in polyethylene (PE) bags or place in a wide-mouth HDPE drum.

Liquid Waste (Mother Liquors):

Solvent Check: If the carrier solvent is halogenated (DCM, Chloroform), segregate into

Halogenated Waste.[1]

Standard: If dissolved in Acetone/Methanol/Ethyl Acetate, segregate into Non-

Halogenated Organic Waste.

3.2 Quenching (Only if Reactive Impurities Present)
If the glutarimide is part of a crude reaction mixture containing unreacted reagents (e.g., thionyl

chloride, strong bases):

Protocol: Quench the mixture slowly into an ice/water bath before placing it in the waste

drum. Ensure pH is neutral (pH 6-8) to prevent drum corrosion or pressure buildup.

Part 4: Disposal Workflow (Decision Tree)
The following diagram outlines the logical flow for determining the correct waste stream.
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Waste Generation:
N,3,3-Trimethylglutarimide

Physical State?

Solid / Powder

Dry

Solution / Oil

Dissolved

Containerize:
Wide-mouth HDPE Jar

or Double-lined Box
Solvent Type?

Stream A:
Solid Hazardous Waste

(Incineration)

Halogenated
(DCM, CHCl3)

Contains Halogens

Non-Halogenated
(Acetone, EtOH, EtOAc)

No Halogens

Stream B:
Halogenated Organic Waste

(High Temp Incineration)

Stream C:
Non-Halogenated Organic Waste

(Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Decision tree for categorizing N,3,3-trimethylglutarimide waste based on physical

state and solvent composition.

Part 5: Regulatory Framework (RCRA & EPA)[1]
The "Why" behind the Codes: While N,3,3-trimethylglutarimide is not explicitly "P-listed"

(acutely hazardous) or "U-listed" (toxic) by specific CAS number in 40 CFR 261.33, it must be

characterized by its properties.[1]
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Characteristic Waste:

If dissolved in a flammable solvent (Flash point < 60°C), it carries the D001 (Ignitable)

code.[1]

If the waste exhibits toxicity characteristic leaching (unlikely for this specific compound but

possible for heavy metal catalysts used in synthesis), it requires TCLP testing.

Process Waste:

In the absence of a specific listing, it is treated as Non-Regulated Chemical Wasteunless it

exhibits hazardous characteristics. However, Best Management Practice (BMP) dictates

treating it as hazardous organic waste due to its biological activity potential.

Recommended Labeling:

Contents: Organic Waste, Toxic (Glutarimide Derivative). [1] Constituents: N,3,3-

trimethylglutarimide (5%), Acetone (95%). [1] Hazards: Irritant, Flammable (if in solvent).[1]

Part 6: Emergency Contingencies (Spill Control)
Scenario: A 100g bottle of solid N,3,3-trimethylglutarimide shatters on the floor.

PPE: Don nitrile gloves, safety goggles, and a P95 particulate respirator (to prevent

inhalation of dust).

Containment: Do not dry sweep (creates dust). Cover the spill with a damp paper towel or

use an inert absorbent (vermiculite).

Cleanup:

Scoop the wet material into a wide-mouth jar.
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Wipe the surface with a soap/water solution (glutarimides are moderately water-soluble).

Place all cleanup materials (wipes, gloves) into the hazardous waste bag.

Verification: No specific colorimetric test exists; visual inspection for white powder residue is

sufficient.

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 77813, 3,3-Dimethylglutaric anhydride (Parent Structure Data).[1] Retrieved from [Link]

U.S. Environmental Protection Agency (2022).Management Standards for Hazardous Waste

Pharmaceuticals. Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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